N-{[1-(1,3-benzothiazol-6-ylcarbonyl)piperidin-3-yl]methyl}thiophene-2-carboxamide

• IUPAC Name: N-[[1-(1,3-benzothiazole-6-carbonyl)piperidin-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H19N3O2S2/c23-18(16-4-2-8-25-16)20-10-13-3-1-7-22(11-13)19(24)14-5-6-15-17(9-14)26-12-21-15/h2,4-6,8-9,12-13H,1,3,7,10-11H2,(H,20,23)
• InChI Key: IAJYOMZSXPYHLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=C(C=C2)N=CS3)CNC(=O)C4=CC=CS4
• Molecular Formula: C19H19N3O2S2
• Molecular Weight: 385.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-{[1-(1,3-benzothiazol-6-ylcarbonyl)piperidin-3-yl]methyl}thiophene-2-carboxamide typically involves multi-step chemical reactions, including cyclization, amide formation, and substitution reactions. These processes yield various derivatives with potential biological activities. For instance, compounds have been synthesized from benzoyl isothiocyanate and 2-aminobenzothiazole, indicating a similar pathway could be applied to our compound of interest (Al-Farraj & Fetoh, 2023).

Mechanism of Action

Benzothiazole derivatives have been synthesized as transforming growth factor-β (TGF-β) type I receptor inhibitors. They have been evaluated for their inhibitory activity against TGF-β-induced Smad2/3 phosphorylation at a cellular level.

Future Directions

Benzothiazole derivatives have shown promise in various fields, particularly in medicinal chemistry due to their diverse biological activities. Future research could focus on exploring the potential applications of “N-{[1-(1,3-benzothiazol-6-ylcarbonyl)piperidin-3-yl]methyl}thiophene-2-carboxamide” in these areas.